Cas no 1938129-37-3 (6-Bromo-1-chloro-7-fluoroisoquinoline)

• Product Name: 6-Bromo-1-chloro-7-fluoroisoquinoline
• CAS No: 1938129-37-3
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• CID: 4779076
• PubChem ID: 121366237
• Update Time: 2024-11-07

6-Bromo-1-chloro-7-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-chloro-7-fluoroisoquinoline
• BrC=1C=C2C=CN=C(C2=CC=1F)Cl
• 6-bromo-1-chloro-7-fluoro-isoquinoline
• PS-19448
• 1938129-37-3
• SCHEMBL17786784
• AT28982
• DB-414612

• Inchi： 1S/C9H4BrClFN/c10-7-3-5-1-2-13-9(11)6(5)4-8(7)12/h1-4H
• InChI Key： QYTVWRJHSTWDJC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(=NC=CC=2C=1)Cl)F

Computed Properties

• Exact Mass: 258.91997g/mol
• Monoisotopic Mass: 258.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9